Cas no 1807187-83-2 (1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene
• CAS No: 1807187-83-2
• MF: C₇H₂BrF₅O
• MW: 276.98619890213
• CID: 4974483
• Update Time: 2025-06-09

1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene
• 2,4-Difluoro-3-(trifluoromethoxy)bromobenzene
• BrC=1C(=C(C(=CC=1)F)OC(F)(F)F)F

• Inchi： 1S/C7H2BrF5O/c8-3-1-2-4(9)6(5(3)10)14-7(11,12)13/h1-2H
• InChI Key： WDVASDORAKSUSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene

Introduction to 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2)

1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a bromine atom, two fluorine atoms, and a trifluoromethoxy group attached to a benzene ring, making it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) is characterized by its aromatic ring with multiple substituents. The bromine atom at the 1-position and the trifluoromethoxy group at the 3-position provide unique reactivity and stability properties. The presence of two fluorine atoms at the 2 and 4 positions further enhances its chemical versatility and biological activity. These features make it an attractive starting material for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and advanced materials.

In the pharmaceutical industry, 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) has been explored as a key intermediate in the development of novel drugs. The trifluoromethoxy group is known for its ability to modulate biological activity by influencing the lipophilicity and metabolic stability of drug molecules. Recent studies have shown that compounds derived from this intermediate exhibit promising pharmacological properties, such as improved potency and reduced side effects. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene in the synthesis of potent inhibitors for specific protein targets involved in cancer and neurodegenerative diseases.

Beyond pharmaceutical applications, 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) has also found utility in materials science. The presence of fluorine atoms and the trifluoromethoxy group imparts unique physical properties to materials derived from this compound. These properties include enhanced thermal stability, improved mechanical strength, and increased resistance to chemical degradation. As a result, researchers have utilized this intermediate in the development of advanced polymers and coatings with applications in electronics, aerospace, and automotive industries.

The synthesis of 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by selective functional group transformations. Recent advancements in catalytic methods have further optimized these processes, making it more feasible to produce this compound on a larger scale for industrial applications.

In terms of safety and handling, it is important to note that while 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

To summarize, 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene (CAS No. 1807187-83-2) is a valuable organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides opportunities for the development of novel drugs with improved therapeutic profiles and advanced materials with enhanced physical properties. Ongoing research continues to uncover new uses for this compound, solidifying its importance in modern chemistry.